Cas no 160954-07-4 (Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-)

• Product Name: Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
• CAS No: 160954-07-4
• MF: C₂₈H₄₀O₇
• MW: 488.61300945282
• CID: 145981
• PubChem ID: 387980
• Update Time: 2025-04-19

Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
• DTXSID20936433
• NCI60_029453
• NSC682346
• (2R)-2-[(1R)-1-[(5R,6R,10R,13S,17R)-5,6-dihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
• Ergosta-2, 5,6,21,22,27-pentahydroxy-1-oxo-, .delta.-lactone, (5.alpha.,6.beta.,22R)-
• CHEMBL1999232
• NSC-682346
• Withafastuosin E
• 5,6,21,27-Tetrahydroxy-22,26-epoxyergosta-2,24-diene-1,26-dione
• 160954-07-4

• Inchi： 1S/C28H40O7/c1-15-11-22(35-25(33)17(15)13-29)18(14-30)20-7-6-19-16-12-24(32)28(34)9-4-5-23(31)27(28,3)21(16)8-10-26(19,20)2/h4-5,16,18-22,24,29-30,32,34H,6-14H2,1-3H3/t16?,18-,19?,20+,21?,22+,24+,26-,27-,28-/m0/s1
• InChI Key： UCOUIXCKSZUAKU-UGEBWOCTSA-N
• SMILES： O[C@]12CC=CC([C@]1(C)C1CC[C@]3(C)[C@@H]([C@H](CO)[C@H]4CC(C)=C(CO)C(=O)O4)CCC3C1C[C@H]2O)=O

Computed Properties

• Exact Mass: 488.2775
• Monoisotopic Mass: 488.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.29